![molecular formula C15H17ClN2O B2947382 2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide CAS No. 1797070-45-1](/img/structure/B2947382.png)
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide
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Overview
Description
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide, also known as CCPA, is a potent and selective adenosine A1 receptor agonist. CCPA has been widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation.
Mechanism of Action
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide acts as a selective adenosine A1 receptor agonist, binding to and activating the adenosine A1 receptor. Adenosine A1 receptors are G protein-coupled receptors that are widely distributed throughout the body, including in the brain, heart, and immune system. Activation of adenosine A1 receptors leads to a variety of physiological and biochemical effects, including the modulation of neurotransmitter release, inhibition of inflammation, and regulation of cardiovascular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In the cardiovascular system, this compound has been shown to have cardioprotective effects, including reducing ischemic injury and improving myocardial function. In the immune system, this compound has been shown to have anti-inflammatory effects, including reducing the production of pro-inflammatory cytokines. In the brain, this compound has been shown to modulate dopamine release, which may have implications for the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide has several advantages for use in lab experiments. It is a highly selective adenosine A1 receptor agonist, which allows for the specific activation of adenosine A1 receptors without affecting other adenosine receptor subtypes. Additionally, this compound is stable and can be easily synthesized in large quantities. However, there are also limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects at high concentrations, and its effects may be influenced by factors such as pH and temperature.
Future Directions
There are several future directions for research involving 2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide. One area of interest is the role of adenosine A1 receptors in the regulation of sleep and wakefulness. Another area of interest is the potential therapeutic applications of this compound, such as in the treatment of cardiovascular disease or Parkinson's disease. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential limitations and off-target effects.
Synthesis Methods
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide can be synthesized using a multi-step process involving the reaction of 2-chloropyridine-4-carboxylic acid with cyclohexylamine, followed by the reaction with propargyl bromide. The final step involves the reaction of the intermediate with triethylamine and chloroform to obtain this compound.
Scientific Research Applications
2-chloro-N-cyclohexyl-N-(prop-2-yn-1-yl)pyridine-4-carboxamide has been widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation. This compound has been shown to have cardioprotective effects, anti-inflammatory effects, and neuroprotective effects. This compound has also been used to study the role of adenosine A1 receptors in sleep regulation and in the modulation of dopamine release in the brain.
Properties
IUPAC Name |
2-chloro-N-cyclohexyl-N-prop-2-ynylpyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O/c1-2-10-18(13-6-4-3-5-7-13)15(19)12-8-9-17-14(16)11-12/h1,8-9,11,13H,3-7,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWBPTPJYSSDSSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN(C1CCCCC1)C(=O)C2=CC(=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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